1,2-Dibromoethane

• CAS No.: 106-93-4
• Product Name: 1,2-Dibromoethane
• Molecular Formula: Br(CH2)2Br; C2H4Br2; C2H4Br2
• Molecular Weight: 187.86 g/mol
• IUPAC Name: 1,2-dibromoethane
• Standard InChI: InChI=1S/C2H4Br2/c3-1-2-4/h1-2H2
• Standard InChIKey: PAAZPARNPHGIKF-UHFFFAOYSA-N
• SMILES: C(CBr)Br
• Canonical SMILES: C(CBr)Br
• Boiling Point: 268 to 270 °F at 760 mm Hg (NTP, 1992); 131.6 °C; 131.3 °C; 131 °C; 268°F
• Colorform: Heavy liquid; Colorless liquid or solid (below 50 degrees F)
• Density: 2.18 at 68 °F (USCG, 1999); 2.16832 g/cu cm at 25 °C; Relative density (water = 1): 2.2; 2.17
• Melting Point: 49.9 °F (NTP, 1992); 9.9 °C; 9.8 °C; 10 °C; 50°F
• Physical Description: Ethylene dibromide appears as a clear colorless liquid with a sweetish odor. Density 18.1 lb /gal. Slightly soluble in water. Soluble in most organic solvents and thinners. Noncombustible. Very toxic by inhalation, skin absorption or ingestion. Used as a solvent, scavenger for lead in gasoline, grain fumigant and in the manufacture of other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO LIGHT.; Colorless liquid or solid (below 50°F) with a sweet odor.; Colorless liquid or solid (below 50°F) with a sweet odor. [fumigant]
• Description: 1,2-Dibromoethane is a manufactured chemical. It also occurs naturally in small amounts in the ocean where it is formed, probably by algae and kelp. It is a colorless liquid with a mild, sweet odor. Other names for 1,2-dibromoethane are ethylene dibromide, EDB, and glycol bromide. Trade names include Bromofume and Dowfume. 1,2-Dibromoethane has been used as a pesticide in soil, and on citrus, vegetable, and grain crops. Most of these uses have been stopped by the Environmental Protection Agency (EPA) since 1984. Another major use was as an additive in leaded gasoline; however, since leaded gasoline is now banned, it is no longer used for this purpose. Uses today include treatment of logs for termites and beetles, control of moths in beehives, and as a preparation for dyes and waxes.; 1,2-dibromoethane is a bromoalkane that is ethane carrying bromo substituents at positions 1 and 2. It is produced by marine algae. It has a role as a fumigant, a carcinogenic agent, a marine metabolite, an algal metabolite, a mouse metabolite and a mutagen. It is a bromohydrocarbon and a bromoalkane.; Ethylene Dibromide is a clear, colorless, volatile liquid brominated hydrocarbon with a mild, sweet, chloroform-like odor that emits corrosive and toxic fumes when heated to decomposition. Ethylene dibromide is used as a chemical intermediate in the synthesis of resins, waxes, gums, dyes and pharmaceuticals and is used to produce vinyl bromide. Exposure to ethylene dibromide severely irritates the skin and causes depression and collapse. Ethylene dibromide affects DNA integrity by alkylation and is reasonably anticipated to be a human carcinogen.
• Shelf Life: Stable under recommended storage conditions.; /1,2-Dibromomethane/ is stable and nonflammable.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.02 M; In water, 4,310 mg/L at 30 °C; In water, 3.91X10+3 mg/L at 25 °C; Soluble in about 250 parts water; Soluble in diethyl ether, ethanol and most organic solvents. Miscible with non-alkaline organic liquids; Very soluble in acetone, benzene, ethyl ether, and ethanol; Soluble in oxygenated solvents; The liquid is completely miscible with carbon tetrachloride, benzene, gasoline, and anhydrous alcohols at 25 °C, and its solubility in water at 20 °C is 0.404 g/100 g solution.; Solubility in water, g/100ml at 20 °C: 0.34 (poor); 0.4%
• Synonyms: 1,2-Dibromoethane; Aadibroom; Bromofume; Dowfume W 8; Dowfume W 85; EDB; Edabrom; Ethylene bromide; Ethylene dibromide; Glycol dibromide; Iscobrome D; Nefis; Sanhyuum; Soilbrom; Soilfume; sym-Dibromoethane; α,β-Dibromoethane; α,ω-Dibromoethane
• Vapor Density: 6.48 (NTP, 1992) (Relative to Air); 6.48 (Air = 1); Relative vapor density (air = 1): 6.5; 6.48
• Vapor Pressure: 11 mm Hg at 68 °F ; 17.4 mm Hg at 86° F (NTP, 1992); 11.20 mmHg; 11.2 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.5; 12 mmHg; 11 mmHg (@ 77°F)
• PubChem Compound: 7839
• Last Modified: Nov 11 2021